Cas no 1804871-09-7 (3-Aminomethyl-4-cyano-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Aminomethyl-4-cyano-5-(trifluoromethyl)benzoic acid
• CAS No: 1804871-09-7
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• CID: 4946598
• Update Time: 2025-10-20

3-Aminomethyl-4-cyano-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-4-cyano-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C10H7F3N2O2/c11-10(12,13)8-2-5(9(16)17)1-6(3-14)7(8)4-15/h1-2H,3,14H2,(H,16,17)
• InChI Key： MMSJCZFHLSODGE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=CC(CN)=C1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: -1.4
• Topological Polar Surface Area: 87.1

Additional information on 3-Aminomethyl-4-cyano-5-(trifluoromethyl)benzoic acid

Professional Introduction to 3-Aminomethyl-4-cyano-5-(trifluoromethyl)benzoic Acid (CAS No. 1804871-09-7)

3-Aminomethyl-4-cyano-5-(trifluoromethyl)benzoic acid, with the chemical formula C₉H₆F₃N₂O₂, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS NO. 1804871-09-7, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including an amino group (3-aminomethyl), a cyano group (4-cyano), and a trifluoromethyl group (5-(trifluoromethyl)), makes it a versatile building block for synthesizing more complex molecules.

The benzoic acid core structure of this compound provides a stable aromatic backbone that is commonly utilized in medicinal chemistry. The combination of these substituents enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active compounds. Recent studies have highlighted the importance of trifluoromethyl-substituted benzoic acids in the development of novel therapeutic agents due to their ability to modulate enzyme activity and improve metabolic stability.

In the realm of drug discovery, 3-Aminomethyl-4-cyano-5-(trifluoromethyl)benzoic acid has been explored for its potential in creating inhibitors targeting various disease pathways. For instance, the cyano group can serve as a hydrogen bond acceptor, crucial for interactions with biological targets, while the amino group can participate in salt formation, enhancing drug solubility and bioavailability. The trifluoromethyl group, known for its electron-withdrawing properties, can influence the electronic distribution of the molecule, thereby affecting its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacological activities of this compound more accurately. Molecular docking studies have shown that derivatives of 3-Aminomethyl-4-cyano-5-(trifluoromethyl)benzoic acid exhibit promising interactions with enzymes such as kinases and proteases, which are key targets in oncology and inflammatory diseases. These findings have spurred further investigation into its potential as a lead compound for drug development.

The synthesis of 3-Aminomethyl-4-cyano-5-(trifluoromethyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the 3-position necessitates careful handling to avoid unwanted side reactions. Similarly, the incorporation of the cyano group at the 4-position demands an inert environment to prevent decomposition. The trifluoromethyl group is typically introduced via halogenation or metal-catalyzed cross-coupling reactions, highlighting the synthetic versatility of this compound.

In conclusion, 3-Aminomethyl-4-cyano-5-(trifluoromethyl)benzoic acid (CAS NO. 1804871-09-7) represents a fascinating area of research with significant implications for pharmaceutical development. Its unique structural features and functional groups make it a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the discovery and development of next-generation drugs.